Cas no 2138303-94-1 (1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl)-)

• Product Name: 1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl)-
• CAS No: 2138303-94-1
• MF: C₉H₂₁NO₂S
• MW: 207.333541631699
• CID: 5288514
• Update Time: 2025-10-28

1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl)-

• Inchi： 1S/C9H21NO2S/c1-7(2)9(8(3)4)6-13(11,12)10-5/h7-10H,6H2,1-5H3
• InChI Key： HMUYYCCWGFWXAV-UHFFFAOYSA-N
• SMILES： C(S(NC)(=O)=O)C(C(C)C)C(C)C

Additional information on 1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl)-

Professional Introduction to 1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl) (CAS No. 2138303-94-1)

1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl) (CAS No. 2138303-94-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular formula of this compound can be represented as C₉H₁₉NO₂S, highlighting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The presence of multiple functional groups, including sulfonamide and alkyl substituents, contributes to its diverse reactivity and potential biological activity. Specifically, the sulfonamide group (-SO₂NH₂) is known for its role in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets.

In recent years, the sulfonamide moiety has been extensively studied for its pharmacological properties. Researchers have identified that sulfonamides can serve as key structural elements in the design of antimicrobial agents, diuretics, and even potential treatments for neurological disorders. The specific arrangement of substituents in 1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl), may contribute to its unique interaction profiles with biological receptors, making it a promising candidate for further investigation.

The synthesis of 1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl) involves a series of well-defined chemical reactions that require precise control over reaction conditions. The process typically begins with the formation of the sulfonamide bond through nucleophilic substitution or condensation reactions. The introduction of the dimethyl and isopropyl substituents further refines the compound's structure, enhancing its solubility and stability under various conditions.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The sulfonamide group's ability to modulate enzyme activity has been leveraged in the development of inhibitors for targets such as carbonic anhydrase and dihydrofolate reductase. Additionally, the presence of bulky alkyl groups may influence the compound's pharmacokinetic properties, affecting its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent studies have begun to explore the structural analogs of 1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl), aiming to optimize its pharmacological activity. By systematically modifying the substituent patterns and functional groups, researchers hope to identify derivatives with enhanced efficacy and reduced side effects. Computational modeling and high-throughput screening techniques have played a crucial role in these efforts by providing rapid assessment of candidate compounds.

The role of computational chemistry in understanding the behavior of 1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl) cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations allow scientists to predict how this compound interacts with biological targets at an atomic level. These insights are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials.

In conclusion,1-Butanesulfonamide, N,3-dimethyl-2-(1-methylethyl) (CAS No. 2138303-94-1) represents a fascinating subject of study in medicinal chemistry. Its complex structure and functional groups offer numerous possibilities for therapeutic applications, particularly in areas where sulfonamides have demonstrated efficacy. As research continues to uncover new derivatives and applications, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.